Cas no 790203-84-8 ((S)-3-Amino-3-(4-trifluoromethylphenyl)propionic Acid)

• Product Name: (S)-3-Amino-3-(4-trifluoromethylphenyl)propionic Acid
• CAS No: 790203-84-8
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD04113700
• CID: 68835
• PubChem ID: 1482755
• Update Time: 2024-10-27

(S)-3-Amino-3-(4-trifluoromethylphenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(4-(trifluoromethyl)phenyl)propanoic acid
• (S)-3-Amino-3-(4-trifluoromethylphenyl)-propionic acid
• (S)-beta-(p-trifluoromethylphenyl)alanine
• (3S)-3-Amino-3-[4-(trifluoromethyl)phenyl]propanoic acid
• (S)-beta-(4-Trifluoromethylphenyl)alanine
• Benzenepropanoic acid, beta-amino-4-(trifluoromethyl)-, (betaS)-
• EN300-135299
• 790203-84-8
• (s)-3-amino-3-(4-trifluoromethylphenyl)propionic acid
• CHEMBL5024607
• CS-0021638
• (s)-3-amino-3-[4-(trifluoromethyl)phenyl]propanoic acid
• AS-38518
• (S)-3-Amino-3-(4-(trifluoromethyl)phenyl)propanoicacid
• AKOS010394517
• MFCD04113700
• DTXSID80363266
• h-d-phg(4-cf3)-(c*ch2)oh
• (3S)-3-azaniumyl-3-[4-(trifluoromethyl)phenyl]propanoate
• h-beta-phe(4-cf3)-oh
• (s)-3-amino-3-(4-trifluoromethylphenyl)propanoic acid
• s-3-amino-3-(4-trifluoromethyl-phenyl)-propionic acid
• (s)-3-amino-3-(4-trifluoromethyl-phenyl)-propanoic acid
• (s)-3-(p-trifluoromethylphenyl)-beta-alanine
• AC-22063
• (βS)-β-Amino-4-(trifluoromethyl)benzenepropanoic acid (ACI)
• (s)-3-amino-3-(4-trifluoromethyl-phenyl)-propionic acid
• (S)-3-Amino-3-(4-trifluoromethylphenyl)propionic Acid

• MDL： MFCD04113700
• Inchi： 1S/C10H10F3NO2/c11-10(12,13)7-3-1-6(2-4-7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m0/s1
• InChI Key： ABDRZHVLIRZFQO-QMMMGPOBSA-N
• SMILES： [C@H](C1C=CC(C(F)(F)F)=CC=1)(N)CC(=O)O

Computed Properties

• Exact Mass: 233.0664
• Monoisotopic Mass: 233.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.361
• Boiling Point: 317°C at 760 mmHg
• Flash Point: 145.5°C
• Refractive Index: 1.501
• PSA: 63.32
• LogP: 2.88020

(S)-3-Amino-3-(4-trifluoromethylphenyl)propionic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives